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Compound of Interest

Compound Name: (E)-4-Ethoxy-nona-1,5-diene

Cat. No.: B15348779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling, storage, and

potential quality control analysis of (E)-4-Ethoxy-nona-1,5-diene. Due to the limited publicly

available information specific to this compound, the following procedures are based on the

general chemical properties of related alkoxy-dienes and unsaturated ethers. Researchers

should exercise caution and adapt these protocols based on their own experimental

observations and safety assessments.

Chemical and Physical Properties
A summary of the known physical and chemical properties of (E)-4-Ethoxy-nona-1,5-diene is

presented in Table 1. This data is essential for understanding the compound's behavior and for

designing appropriate experimental and storage conditions.

Table 1: Physicochemical Properties of (E)-4-Ethoxy-nona-1,5-diene
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Property Value Reference

CAS Number 67323-96-0 [1][2]

Molecular Formula C₁₁H₂₀O [1]

Molecular Weight 168.28 g/mol [1]

Boiling Point 211.5°C at 760 mmHg [1][3]

Density 0.818 g/cm³ [1][3]

Flash Point 68.2°C [1][3]

Refractive Index 1.443 [1][3]

Vapor Pressure
0.3±0.4 mmHg at 25°C

(Predicted)
[1]

LogP 3.32390 [1]

Handling and Storage Procedures
As a diene and an ether, (E)-4-Ethoxy-nona-1,5-diene is expected to be sensitive to air and

light, and potentially flammable. Strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
When handling this compound, the following PPE should be worn:

Eye Protection: Chemical splash goggles or a face shield.[4][5][6]

Hand Protection: Nitrile gloves are a common choice, but it is advisable to consult specific

glove manufacturer recommendations for resistance to unsaturated ethers.[4][7]

Body Protection: A flame-retardant lab coat should be worn.[8][9] Clothing made of natural

fibers like cotton is recommended over synthetic materials.[8]

Respiratory Protection: All handling of volatile organic compounds should be performed in a

well-ventilated fume hood.[10]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.guidechem.com/dictionary/en/67323-96-0.html
https://www.alfa-chemistry.com/cas_67323-52-8.htm
https://www.guidechem.com/dictionary/en/67323-96-0.html
https://www.guidechem.com/dictionary/en/67323-96-0.html
https://www.guidechem.com/dictionary/en/67323-96-0.html
https://www.wakschem.com/?product/cas-67323-96-0
https://www.guidechem.com/dictionary/en/67323-96-0.html
https://www.wakschem.com/?product/cas-67323-96-0
https://www.guidechem.com/dictionary/en/67323-96-0.html
https://www.wakschem.com/?product/cas-67323-96-0
https://www.guidechem.com/dictionary/en/67323-96-0.html
https://www.wakschem.com/?product/cas-67323-96-0
https://www.guidechem.com/dictionary/en/67323-96-0.html
https://www.guidechem.com/dictionary/en/67323-96-0.html
https://www.benchchem.com/product/b15348779?utm_src=pdf-body
https://operations.ok.ubc.ca/wp-content/uploads/sites/200/2025/04/C3-Handling-Pyrophoric-Materials-OK-Updated-2021.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/safe-handling-pyrophoric-chemicals.php
https://ehs.oregonstate.edu/safety-document/safe-handling-pyrophoric-liquids
https://operations.ok.ubc.ca/wp-content/uploads/sites/200/2025/04/C3-Handling-Pyrophoric-Materials-OK-Updated-2021.pdf
http://www.docs.csg.ed.ac.uk/Safety/general/ethers/handling.pdf
https://www.cmu.edu/ehs/Guidelines/pyrophorichandlingprocedure.pdf
https://ehs.weill.cornell.edu/sites/default/files/pyrophorics.pdf
https://www.cmu.edu/ehs/Guidelines/pyrophorichandlingprocedure.pdf
https://ehs.umich.edu/wp-content/uploads/2016/02/DiethylEther.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15348779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage
Proper storage is crucial to maintain the integrity and safety of (E)-4-Ethoxy-nona-1,5-diene.

Containers: Store in a tightly sealed, air-impermeable container, preferably made of amber

glass to protect from light.[11]

Atmosphere: For long-term storage, it is recommended to store under an inert atmosphere

(e.g., argon or nitrogen) to prevent oxidation and peroxide formation.[9]

Temperature: Store in a cool, dry, and well-ventilated area, away from heat sources and

direct sunlight.[11] Flammable liquid storage cabinets are appropriate.[12][13]

Incompatibilities: Keep away from strong oxidizing agents, acids, and bases.[14]

Peroxide Formation: Ethers are known to form explosive peroxides over time when exposed

to air and light.[15] It is crucial to date the container upon receipt and upon opening.[10]

Periodic testing for the presence of peroxides is recommended, especially before any

distillation or concentration steps.[10]

Disposal
All waste containing (E)-4-Ethoxy-nona-1,5-diene should be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.[9] Containers should be

triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste.[9]

Experimental Protocols
While specific experimental applications for (E)-4-Ethoxy-nona-1,5-diene are not readily

available in the scientific literature, the following protocols for synthesis and quality control can

be adapted from procedures for related compounds.

Generalized Synthesis Protocol
The synthesis of alkoxy-dienes can often be achieved through variations of the Williamson

ether synthesis or by the reaction of an appropriate organometallic reagent with a suitable

electrophile. The following is a generalized conceptual workflow.
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Caption: Generalized workflow for the synthesis of (E)-4-Ethoxy-nona-1,5-diene.
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Methodology:

Reaction Setup: Under an inert atmosphere (argon or nitrogen), dissolve the nonadienol

precursor in an appropriate anhydrous solvent (e.g., THF).

Deprotonation: Cool the solution in an ice bath and slowly add a suitable base (e.g., sodium

hydride) to deprotonate the alcohol.

Alkylation: Add the ethylating agent (e.g., ethyl iodide) dropwise to the reaction mixture.

Reaction Monitoring: Allow the reaction to proceed at room temperature or with gentle

heating, monitoring the progress by a suitable analytical technique such as Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

Work-up: Once the reaction is complete, carefully quench the reaction mixture with a

saturated aqueous solution of ammonium chloride.

Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or

ethyl acetate).

Drying and Concentration: Combine the organic layers, dry over an anhydrous drying agent

(e.g., magnesium sulfate), filter, and concentrate the solvent under reduced pressure.

Purification: Purify the crude product by vacuum distillation or column chromatography to

obtain the final (E)-4-Ethoxy-nona-1,5-diene.

Quality Control and Analytical Protocols
The purity and identity of (E)-4-Ethoxy-nona-1,5-diene can be assessed using standard

analytical techniques.

3.2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for assessing the purity of volatile organic compounds and

confirming their molecular weight.
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Caption: Workflow for GC-MS analysis of (E)-4-Ethoxy-nona-1,5-diene.

Methodology:

Sample Preparation: Prepare a dilute solution of the compound in a volatile solvent such as

hexane or ethyl acetate.

Instrumentation: Use a gas chromatograph equipped with a mass spectrometer detector. A

non-polar capillary column is typically suitable for the separation of non-polar compounds.

GC Conditions:
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Injector Temperature: 250 °C

Oven Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp

up to a higher temperature (e.g., 250 °C) at a rate of 10-20 °C/min.

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ionization Mode: Electron Impact (EI)

Mass Range: Scan a suitable mass range (e.g., m/z 40-400) to detect the molecular ion

and characteristic fragment ions.

Data Analysis: Determine the purity of the sample by integrating the peak areas in the

chromatogram. Confirm the identity of the compound by comparing the obtained mass

spectrum with the expected fragmentation pattern and molecular ion (m/z 168.28).

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the structural elucidation and confirmation of (E)-4-Ethoxy-
nona-1,5-diene.

Methodology:

Sample Preparation: Dissolve a small amount of the purified compound in a deuterated

solvent (e.g., CDCl₃).

¹H NMR: Acquire a proton NMR spectrum. The spectrum should show characteristic signals

for the ethoxy group (a quartet and a triplet), the vinyl protons of the diene system, and the

aliphatic protons. The coupling constants between the vinyl protons can confirm the (E)-

stereochemistry of the double bond.

¹³C NMR: Acquire a carbon-13 NMR spectrum. The spectrum should show the expected

number of carbon signals corresponding to the structure of the molecule.

2D NMR (Optional): For unambiguous assignment of all proton and carbon signals, 2D NMR

experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single
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Quantum Coherence) can be performed.

Signaling Pathways and Experimental Workflows
Currently, there is no available information in the scientific literature detailing the involvement of

(E)-4-Ethoxy-nona-1,5-diene in any specific biological signaling pathways or established

experimental workflows for its application in drug development or other research areas. As

such, the generation of relevant diagrams in this regard is not possible at this time.

Researchers are encouraged to report any findings related to the biological activity of this

compound to contribute to the scientific understanding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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